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Compound of Interest

3-Chloro-2-fluoro-4-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B058795

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-fluoro-4-
(trifluoromethyl)pyridine, a key building block in modern medicinal chemistry and materials
science. This document outlines its chemical properties, synthesis, and potential applications,
with a focus on experimental data and protocols.

Chemical Identity and Properties

3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative. Its unique
substitution pattern imparts specific reactivity and properties that are highly sought after in the
synthesis of complex organic molecules.

CAS Number: 1227496-80-1[1]

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula CeH2CIFaN N/A
Molecular Weight 199.53 g/mol N/A
Appearance White to off-white solid N/A
Melting Point Not reported N/A
Boiling Point Not reported N/A

Soluble in common organic
Solubility solvents (e.qg., N/A

dichloromethane, methanol)

Note: Experimental data for melting and boiling points are not readily available in public
literature. These properties should be determined experimentally.

Synthesis and Reactivity

The synthesis of 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine typically involves multi-step
sequences starting from commercially available pyridine precursors. The reactivity of this
compound is dominated by the electronic effects of its substituents. The trifluoromethyl group is
strongly electron-withdrawing, activating the pyridine ring for nucleophilic aromatic substitution.
The chlorine and fluorine atoms are potential leaving groups, with the reactivity depending on
the reaction conditions and the nucleophile.

Diagram 1: General Synthesis Workflow
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Caption: A generalized workflow for the synthesis of the target compound.

Experimental Protocols
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Detailed experimental protocols for the synthesis and purification of 3-Chloro-2-fluoro-4-
(trifluoromethyl)pyridine are proprietary to various chemical suppliers and are not publicly
available. Researchers should consult specialized synthetic chemistry literature or develop their
own routes based on analogous transformations.

Applications in Research and Development

The unique electronic and steric properties of 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine
make it a valuable intermediate in the synthesis of:

e Pharmaceuticals: The pyridine scaffold is a common motif in drug molecules. The specific
substitution pattern of this compound can be used to modulate the pharmacokinetic and
pharmacodynamic properties of a lead compound.

o Agrochemicals: Halogenated pyridines are frequently used in the development of new
herbicides and pesticides.

o Materials Science: The trifluoromethyl group can enhance the thermal stability and tune the
electronic properties of organic materials.

Diagram 2: Signaling Pathway Inhibition (Hypothetical)
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Caption: A hypothetical signaling pathway inhibited by a drug derived from the core compound.

Safety and Handling

As with all halogenated organic compounds, 3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine
should be handled with care in a well-ventilated fume hood. Appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.
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Consult the Safety Data Sheet (SDS) from the supplier for detailed handling and disposal
information.

Conclusion

3-Chloro-2-fluoro-4-(trifluoromethyl)pyridine is a versatile and valuable building block for
the synthesis of a wide range of functional molecules. Its unique combination of substituents
provides a powerful tool for chemists to fine-tune the properties of their target compounds.
Further research into the reactivity and applications of this compound is likely to yield new
discoveries in medicine, agriculture, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
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